Cas no 1257856-84-0 (Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1257856-84-0
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• MDL: MFCD17215616
• CID: 1035896
• PubChem ID: 71304282
• Update Time: 2025-06-12

Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• Ethyl4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• DB-208796
• 1257856-84-0
• CS-0055063
• DTXSID80745225

• MDL： MFCD17215616
• Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)6-3-5-7(10)11-4-12-8(5)13-6/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： SNJSBIGWIJRRHV-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C(=O)OCC)NC2=NC=N1

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1257856-84-0): An Overview

Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1257856-84-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate consists of a pyrrolopyrimidine core with a bromine substituent at the 4-position and an ethyl ester group at the 6-position. This configuration imparts specific electronic and steric properties that influence its reactivity and biological activity. The bromine substituent, in particular, plays a crucial role in modulating the compound's interactions with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent research has highlighted the potential of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate in various therapeutic areas. One notable application is in the development of anticancer agents. Studies have shown that pyrrolopyrimidines can inhibit key enzymes involved in cancer cell proliferation and survival, such as kinases and DNA polymerases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and tumor growth.

In addition to its anticancer properties, Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate has shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate neurotransmitter systems and influence synaptic function. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

The synthetic accessibility of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate is another factor contributing to its appeal in drug discovery. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the condensation of ethyl cyanoacetate with a suitable pyrrole derivative, followed by cyclization and bromination steps. These synthetic methods provide chemists with the flexibility to introduce different functional groups and optimize the compound's properties for specific therapeutic applications.

The pharmacokinetic properties of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate have also been investigated to ensure its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has good oral bioavailability and can penetrate biological membranes effectively, making it suitable for oral administration. Additionally, its metabolic stability ensures that it remains active in the body for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate and its derivatives in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the potential of this compound as a lead candidate for further development into therapeutic agents.

In conclusion, Ethyl 4-bromo-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1257856-84-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive scaffold for the development of novel drugs targeting cancer and neurological disorders. Ongoing research continues to explore new derivatives and optimize its therapeutic potential.